Cas no 704878-53-5 (5-4-(Trifluoromethyl)phenyl-2H-tetrazole-2-acetic Acid)

• Product Name: 5-4-(Trifluoromethyl)phenyl-2H-tetrazole-2-acetic Acid
• CAS No: 704878-53-5
• MF: C₁₀H₇F₃N₄O₂
• MW: 272.183391809464
• CID: 3061049
• Update Time: 2025-06-13

5-4-(Trifluoromethyl)phenyl-2H-tetrazole-2-acetic Acid Chemical and Physical Properties

Names and Identifiers

• 5-[4-(Trifluoromethyl)phenyl]-2H-tetrazole-2-acetic acid
• 5-4-(Trifluoromethyl)phenyl-2H-tetrazole-2-acetic Acid

• Inchi： 1S/C10H7F3N4O2/c11-10(12,13)7-3-1-6(2-4-7)9-14-16-17(15-9)5-8(18)19/h1-4H,5H2,(H,18,19)
• InChI Key： NAQXZBNPFBYTDF-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)C1N=NN(CC(=O)O)N=1)(F)F

5-4-(Trifluoromethyl)phenyl-2H-tetrazole-2-acetic Acid Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Tetrazoles Phenyltetrazoles and derivatives

Additional information on 5-4-(Trifluoromethyl)phenyl-2H-tetrazole-2-acetic Acid

Comprehensive Overview of 5-4-(Trifluoromethyl)phenyl-2H-tetrazole-2-acetic Acid (CAS No. 704878-53-5)

5-4-(Trifluoromethyl)phenyl-2H-tetrazole-2-acetic Acid (CAS No. 704878-53-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The compound features a tetrazole ring, a heterocyclic moiety known for its metabolic stability and bioisosteric properties, combined with a trifluoromethylphenyl group, which enhances lipophilicity and bioavailability. This combination makes it a valuable intermediate in the synthesis of bioactive molecules.

In recent years, the demand for fluorinated compounds like 5-4-(Trifluoromethyl)phenyl-2H-tetrazole-2-acetic Acid has surged, driven by their applications in drug discovery and material science. Researchers are particularly interested in its potential as a building block for small-molecule inhibitors targeting enzymes such as kinases and proteases. The trifluoromethyl group, a hallmark of modern medicinal chemistry, is often incorporated to improve pharmacokinetic profiles, making this compound a focal point for innovative therapeutics.

From an industrial perspective, CAS No. 704878-53-5 is synthesized through multi-step organic reactions, often involving cycloaddition techniques to form the tetrazole core. Its stability under physiological conditions and compatibility with various coupling reagents make it a versatile candidate for peptide mimetics and prodrug development. These attributes align with current trends in precision medicine and targeted drug delivery, addressing common search queries like "fluorinated drug intermediates" or "tetrazole derivatives in pharmaceuticals."

Environmental and regulatory considerations also play a role in the compound’s adoption. Unlike some traditional intermediates, 5-4-(Trifluoromethyl)phenyl-2H-tetrazole-2-acetic Acid is designed to minimize ecological impact, aligning with the growing emphasis on green chemistry. This aspect resonates with searches related to "sustainable chemical synthesis" and "eco-friendly fluorinated compounds," highlighting its relevance in contemporary research agendas.

Analytical characterization of 704878-53-5 typically involves advanced techniques such as NMR spectroscopy, HPLC, and mass spectrometry to ensure purity and structural integrity. These methods are critical for quality control, especially when the compound is used in high-throughput screening or combinatorial chemistry. Such details cater to professionals searching for "analytical protocols for tetrazole derivatives" or "QC standards for fluorinated intermediates."

In summary, 5-4-(Trifluoromethyl)phenyl-2H-tetrazole-2-acetic Acid (CAS No. 704878-53-5) represents a convergence of innovation and practicality in modern chemistry. Its applications span drug development, agrochemicals, and materials science, while its synthesis and handling reflect evolving industry standards. By addressing both technical specifications and broader trends like sustainability and drug optimization, this overview serves as a authoritative resource for researchers and industry stakeholders alike.